Cas no 864814-71-1 (8-Fluoro-3-methyl-isochromen-1-one)

• Product Name: 8-Fluoro-3-methyl-isochromen-1-one
• CAS No: 864814-71-1
• MF: C₁₀H₇FO₂
• MW: 178.159786462784
• CID: 2626270
• PubChem ID: 11816185
• Update Time: 2025-04-21

8-Fluoro-3-methyl-isochromen-1-one Chemical and Physical Properties

Names and Identifiers

• 864814-71-1
• AKOS006331508
• 8-fluoro-3-methyl-1H-isochromen-1-one
• 8-fluoro-3-methyl-isochromen-1-one
• 8-Fluoro-3-methyl-isochromen-1-one

• Inchi： 1S/C10H7FO2/c1-6-5-7-3-2-4-8(11)9(7)10(12)13-6/h2-5H,1H3
• InChI Key： QBYVAWBBELNJLC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C=C(C)OC(C=21)=O

Computed Properties

• Exact Mass: 178.04300762Da
• Monoisotopic Mass: 178.04300762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų